Cas no 2099705-25-4 (2,4-Dimethylthiophen-3-amine hydrochloride)

• Product Name: 2,4-Dimethylthiophen-3-amine hydrochloride
• CAS No: 2099705-25-4
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD31801276
• CID: 4637084
• PubChem ID: 137698336
• Update Time: 2025-06-12

2,4-Dimethylthiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylthiophen-3-amine hydrochloride
• 2,4-dimethylthiophen-3-amine;hydrochloride
• AT16742
• 2,4-DIMETHYLTHIOPHEN-3-AMINE HCL
• A936701
• AS-65600
• 2,4-Dimethylthiophen-3-aminehydrochloride
• EN300-26272185
• AKOS037646000
• 2099705-25-4

• MDL： MFCD31801276
• Inchi： 1S/C6H9NS.ClH/c1-4-3-8-5(2)6(4)7;/h3H,7H2,1-2H3;1H
• InChI Key： GDROCKJILOITRL-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)C(=C1C)N

Computed Properties

• Exact Mass: 163.0222482g/mol
• Monoisotopic Mass: 163.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Additional information on 2,4-Dimethylthiophen-3-amine hydrochloride

Comprehensive Overview of 2,4-Dimethylthiophen-3-amine hydrochloride (CAS No. 2099705-25-4)

2,4-Dimethylthiophen-3-amine hydrochloride (CAS No. 2099705-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and amine hydrochloride functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2,4-Dimethylthiophen-3-amine hydrochloride synthesis", "CAS 2099705-25-4 applications", and "thiophene derivatives in drug discovery", reflecting its relevance in modern chemistry.

The structural uniqueness of 2,4-Dimethylthiophen-3-amine hydrochloride lies in its methyl-substituted thiophene ring, which enhances stability and reactivity. This property makes it invaluable for designing compounds targeting central nervous system (CNS) disorders and antimicrobial agents. Recent trends in organic chemistry emphasize the importance of heterocyclic compounds, with queries such as "role of thiophene in medicinal chemistry" and "amine hydrochloride derivatives" dominating academic discussions. The compound’s CAS No. 2099705-25-4 is often referenced in patents and journals, underscoring its industrial significance.

In the context of green chemistry, 2,4-Dimethylthiophen-3-amine hydrochloride aligns with the demand for sustainable synthetic routes. Laboratories are increasingly exploring catalyst-free reactions and solvent-free conditions to produce this intermediate, addressing environmental concerns. Popular search terms like "eco-friendly synthesis of thiophene amines" and "CAS 2099705-25-4 purification methods" highlight this shift. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a candidate for drug discovery pipelines, further driving its demand.

The compound’s physicochemical properties, such as solubility and melting point, are critical for formulation scientists. Queries like "2,4-Dimethylthiophen-3-amine hydrochloride solubility data" and "thermal stability of CAS 2099705-25-4" are common among R&D teams. Its protonated amine group also facilitates salt formation, improving bioavailability—a topic often explored under "pharmaceutical salt selection strategies". These aspects position it as a key player in preclinical development.

Emerging applications of 2,4-Dimethylthiophen-3-amine hydrochloride include its use in material science, particularly in conductive polymers and organic electronics. Searches for "thiophene-based semiconductors" and "CAS 2099705-25-4 in OLEDs" reflect this interdisciplinary interest. The compound’s electron-rich structure enables π-π stacking, a desirable feature for optoelectronic devices. This versatility bridges gaps between chemistry and engineering, attracting collaborations across sectors.

Quality control of 2,4-Dimethylthiophen-3-amine hydrochloride is another focal area, with analytical techniques like HPLC and NMR being pivotal. Professionals often seek "CAS 2099705-25-4 analytical standards" and "impurity profiling of thiophene amines" to ensure compliance with Good Manufacturing Practices (GMP). Regulatory guidelines for high-purity intermediates further emphasize the need for rigorous characterization, making this compound a benchmark in quality assurance protocols.

In summary, 2,4-Dimethylthiophen-3-amine hydrochloride (CAS No. 2099705-25-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its alignment with sustainability goals and technological advancements ensures its continued relevance. By addressing common queries like "synthetic routes for CAS 2099705-25-4" and "thiophene amine derivatives in drug design", this overview caters to both academic and industrial audiences, fostering informed decision-making.